Cas no 1806623-16-4 (6-Formyl-5-mercapto-1H-benzimidazole)

• Product Name: 6-Formyl-5-mercapto-1H-benzimidazole
• CAS No: 1806623-16-4
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 4825220
• Update Time: 2025-06-13

6-Formyl-5-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Formyl-5-mercapto-1H-benzimidazole

• Inchi： 1S/C8H6N2OS/c11-3-5-1-6-7(2-8(5)12)10-4-9-6/h1-4,12H,(H,9,10)
• InChI Key： KBVNQKKTQZHULR-UHFFFAOYSA-N
• SMILES： SC1=CC2=C(C=C1C=O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.1
• Topological Polar Surface Area: 46.8

Additional information on 6-Formyl-5-mercapto-1H-benzimidazole

Comprehensive Guide to 6-Formyl-5-mercapto-1H-benzimidazole (CAS No. 1806623-16-4): Properties, Applications, and Innovations

6-Formyl-5-mercapto-1H-benzimidazole (CAS No. 1806623-16-4) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a formyl group at the 6-position and a mercapto group at the 5-position, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₆N₂OS, and precise structural configuration make it a valuable tool for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 6-Formyl-5-mercapto-1H-benzimidazole has surged, driven by their role in developing antiviral agents and enzyme inhibitors. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's thiol group offers reactivity for conjugation, while the aldehyde functionality enables Schiff base formation, expanding its utility in bioconjugation and drug delivery systems.

The synthesis of 6-Formyl-5-mercapto-1H-benzimidazole typically involves multi-step organic reactions, including cyclization and selective oxidation processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and purity, addressing common challenges such as byproduct formation. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with pharmaceutical standards.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in designing organic semiconductors and coordination polymers. Its ability to act as a chelating ligand for transition metals has opened doors to catalytic applications. Recent studies highlight its use in green chemistry initiatives, aligning with the global push for sustainable synthesis methods. The compound's fluorescence properties also make it a candidate for bioimaging probes.

As the scientific community focuses on personalized medicine and targeted therapies, 6-Formyl-5-mercapto-1H-benzimidazole derivatives are being investigated for their selective binding capabilities. Computational modeling studies predict its interactions with biological targets, reducing experimental trial-and-error. This aligns with the growing trend of AI-driven drug discovery, where such compounds serve as valuable data points for machine learning algorithms.

Storage and handling of 6-Formyl-5-mercapto-1H-benzimidazole require attention to its sensitivity to oxidation and moisture. Best practices recommend storage under inert atmosphere at low temperatures, with compatibility testing for solvents like DMSO and DMF. These protocols ensure stability for long-term research use while maintaining reproducibility—a key concern in modern scientific reproducibility discussions.

The future outlook for 6-Formyl-5-mercapto-1H-benzimidazole research includes exploring its structure-activity relationships (SAR) through systematic derivatization. With increasing interest in multi-target drugs, this scaffold's modularity positions it as a promising candidate. Ongoing patents and publications reflect its commercial potential, particularly in orphan drug development and rare disease treatment strategies.